Cas no 13278-35-8 (2-(4-Chloroanilino)benzoic acid)

• Product Name: 2-(4-Chloroanilino)benzoic acid
• CAS No: 13278-35-8
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 119449
• PubChem ID: 459316
• Update Time: 2025-06-08

2-(4-Chloroanilino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorophenyl)amino)benzoic acid
• 2-(4-chloroanilino)benzoic acid
• Benzoic acid,2-[(4-chlorophenyl)amino]-
• N-(4-CHLOROPHENYL)ANTHRANILIC ACID
• 2-(4-chloro-anilino)-benzoic acid
• 2-(4-chlorophenylamino)benzoic acid
• 4'-chlorodiphenylamine-2-carboxylic acid
• N-(4-Chlor-phenyl)-anthranilsaeure
• N-(p-Chlorophenyl)anthranilic acid
• AE-641/11524283
• n-(4-chlorophenyl)-anthranilic acid
• 2-(4-Chloroanilino)benzoic acid #
• DTXSID60332632
• Benzoic acid, 2-[(4-chlorophenyl)amino]-
• YZTPXKMADXYVOJ-UHFFFAOYSA-N
• Oprea1_668058
• AKOS000277851
• 13278-35-8
• SCHEMBL4246580
• CHEMBL2043303
• BDBM50385716
• benzoic acid,2-((4-chlorophenyl)amino)-
• 2-[(4-chlorophenyl)amino]benzoic acid
• ALBB-037285
• G86279
• 2-(4-Chloroanilino)benzoic acid

• Inchi： 1S/C13H10ClNO2/c14-9-5-7-10(8-6-9)15-12-4-2-1-3-11(12)13(16)17/h1-8,15H,(H,16,17)
• InChI Key： YZTPXKMADXYVOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 247.04000
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.85480